Methyl (2R,3R)-2-(1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazol-3-yl)oxolane-3-carboxylate

Specification

• Molecular Formula: C15H26N2O4Si
• Molecular Weight: 326.46 g/mol
• IUPAC Name: methyl (2R,3R)-2-[1-(2-trimethylsilylethoxymethyl)pyrazol-3-yl]oxolane-3-carboxylate
• Standard InChI: InChI=1S/C15H26N2O4Si/c1-19-15(18)12-6-8-21-14(12)13-5-7-17(16-13)11-20-9-10-22(2,3)4/h5,7,12,14H,6,8-11H2,1-4H3/t12-,14-/m1/s1
• Standard InChI Key: QJXLRYNRJWLTEM-TZMCWYRMSA-N
• Isomeric SMILES: COC(=O)[C@@H]1CCO[C@H]1C2=NN(C=C2)COCC[Si](C)(C)C
• Canonical SMILES: COC(=O)C1CCOC1C2=NN(C=C2)COCC[Si](C)(C)C

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s structure features three distinct components:

• Oxolane Ring: A five-membered tetrahydrofuran ring with (2R,3R) stereochemistry, contributing to its chiral nature and influencing its interaction with biological targets.

• Pyrazole Derivative: The 1H-pyrazol-3-yl group is protected by a SEM group, enhancing stability during synthetic processes and potentially modulating bioavailability.

• Trimethylsilyl Ether and Methyl Ester: The SEM group (CH₂CH₂Si(CH₃)₃) and methyl ester (COOCH₃) confer lipophilicity, aiding membrane permeability and metabolic resistance.

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₅H₂₆N₂O₄Si
Molecular Weight	326.46 g/mol
CAS Number	Not publicly disclosed
Chiral Centers	2 (2R,3R configuration)
Key Functional Groups	Oxolane, pyrazole, SEM, ester

Synthesis and Optimization

Multi-Step Synthetic Pathway

The synthesis involves sequential reactions to assemble the oxolane-pyrazole core, introduce the SEM protecting group, and establish the methyl ester. Critical steps include:

• Oxolane Formation: Cyclization of a diol precursor under acidic conditions to form the tetrahydrofuran ring with high stereoselectivity.

• Pyrazole Functionalization: Protection of the pyrazole nitrogen using SEM chloride to prevent unwanted side reactions during subsequent steps.

• Esterification: Reaction with methyl chloroformate to install the terminal ester group.

Table 2: Reaction Conditions for Key Steps

Step	Reagents/Conditions	Yield (%)
Oxolane Cyclization	H₂SO₄, THF, 0°C → RT	78
SEM Protection	SEM-Cl, DIPEA, DCM, 25°C	85
Esterification	Methyl chloroformate, DMAP	92

Optimization of solvent polarity, temperature, and catalyst selection (e.g., DMAP for esterification) is crucial to maximize yield and purity.

Biological Activity and Mechanisms

Comparative Analysis with Pyrazole Derivatives

Pyrazole-based compounds, such as those in JAK1 inhibitor patents (e.g., EP 3 110 409 B1), share structural motifs that enable kinase inhibition. While Methyl (2R,3R)-2-(1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-pyrazol-3-yl)oxolane-3-carboxylate lacks direct JAK1 inhibition data, its pyrazole core suggests potential for analogous therapeutic applications.

Future Research Directions

• Target Identification: Elucidate specific enzyme or receptor targets via proteomic profiling and molecular docking simulations.

• In Vivo Efficacy: Evaluate antitumor activity in xenograft models of gastric cancer.

• Structural Analogues: Synthesize derivatives with modified ester groups or alternative protecting groups to enhance potency and pharmacokinetics.